Cas no 1804370-81-7 (4-Chloro-3-(difluoromethyl)-5-methoxypyridine-2-acetonitrile)

• Product Name: 4-Chloro-3-(difluoromethyl)-5-methoxypyridine-2-acetonitrile
• CAS No: 1804370-81-7
• MF: C₉H₇ClF₂N₂O
• MW: 232.614487886429
• CID: 4867437
• Update Time: 2025-05-21

4-Chloro-3-(difluoromethyl)-5-methoxypyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(difluoromethyl)-5-methoxypyridine-2-acetonitrile

• Inchi： 1S/C9H7ClF2N2O/c1-15-6-4-14-5(2-3-13)7(8(6)10)9(11)12/h4,9H,2H2,1H3
• InChI Key： FLVIZLYOGIMODA-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(CC#N)C=1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 1.8
• Topological Polar Surface Area: 45.9

Additional information on 4-Chloro-3-(difluoromethyl)-5-methoxypyridine-2-acetonitrile

4-Chloro-3-(difluoromethyl)-5-methoxypyridine-2-acetonitrile: A Comprehensive Overview

4-Chloro-3-(difluoromethyl)-5-methoxypyridine-2-acetonitrile, identified by the CAS Registry Number 1804370-81-7, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with chlorine, difluoromethyl, methoxy, and acetonitrile groups. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for research and industrial applications.

The synthesis of 4-Chloro-3-(difluoromethyl)-5-methoxypyridine-2-acetonitrile involves a series of intricate chemical reactions, including nucleophilic substitutions, electrophilic substitutions, and acylation processes. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, ensuring its availability for both academic and commercial purposes. The use of modern catalytic systems and green chemistry principles has further enhanced the sustainability of its synthesis.

One of the most notable applications of this compound lies in its role as an intermediate in the synthesis of bioactive molecules. Its structure serves as a versatile platform for the development of novel drugs targeting various therapeutic areas, such as oncology, infectious diseases, and neurodegenerative disorders. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities, making them promising candidates for drug discovery.

In addition to its pharmaceutical applications, 4-Chloro-3-(difluoromethyl)-5-methoxypyridine-2-acetonitrile has found utility in agrochemicals. Its ability to modulate plant growth and enhance stress tolerance has been explored in recent agricultural research. Field trials have demonstrated that this compound can improve crop yields under adverse environmental conditions, such as drought and high salinity.

The chemical stability and reactivity of this compound make it an ideal candidate for use in advanced materials science. Researchers have investigated its potential as a precursor for the synthesis of novel polymers and nanoparticles with tailored properties. These materials hold promise for applications in electronics, sensors, and energy storage systems.

From an environmental perspective, understanding the fate and transport of 4-Chloro-3-(difluoromethyl)-5-methoxypyridine-2-acetonitrile in natural ecosystems is crucial. Recent studies have focused on its biodegradation pathways and potential impact on aquatic life. These investigations are essential for ensuring the safe handling and disposal of this compound in industrial settings.

In conclusion, 4-Chloro-3-(difluoromethyl)-5-methoxypyridine-2-acetonitrile (CAS No. 1804370-81-7) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, coupled with advancements in synthetic methods and application-oriented research, positions it as a key molecule in contemporary chemical innovation.